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Compound of Interest

4-Hydroxymethylpiperidine
Compound Name:

hydrochloride
CAS No.: 90748-01-9
Cat. No.: B3021614

Get Quote

Part 1: Executive Summary

4-Hydroxymethylpiperidine hydrochloride (CAS: 30473-61-3) is a critical bifunctional
building block in modern medicinal chemistry. Structurally, it consists of a piperidine ring
substituted at the 4-position with a hydroxymethyl group (

). This "scaffold" nature allows for dual functionalization: the secondary amine serves as a
nucleophile for core attachment, while the primary alcohol offers a handle for extending side
chains or improving solubility profiles in drug candidates.

Commercially, the hydrochloride salt is the preferred form for storage and handling due to the
hygroscopic and low-melting nature of the free base. This guide analyzes its supply chain,
synthesis routes, and quality parameters to aid researchers in procurement and experimental
design.

Part 2: Technical Profile & Specifications
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The distinction between the free base and the hydrochloride salt is vital for procurement. The

free base is often a low-melting solid or viscous liquid that absorbs water rapidly, whereas the

HCI salt is a stable crystalline solid.

Table 1: Physicochemical Comparison

Feature HCI Salt (Target) Free Base

CAS Number 30473-61-3 6457-49-4
Piperidin-4-ylmethanol o

IUPAC Name ) Piperidin-4-ylmethanol
hydrochloride

Formula

Mol.[1][2][31[4]1[5116]1[ 718119

[HilEIAIeI sl 151.63 g/mol 115.17 g/mol

Weight

White to off-white crystalline

Low-melting solid or viscous

Appearance powder liquid

Melting Point >150°C (Stable solid) 58-63°C (Hygroscopic)

Solubility Water, Methanol, DMSO Ethanol, DCM, Chloroform
Oxidizes slowly; absorbs

Stability High; non-volatile /

from air

Safety (GHS)

Irritant (H315, H319, H335)

Corrosive (H314)

Critical Note: Do not confuse this compound with 4-Hydroxy-4-(hydroxymethyl)piperidine (CAS

89584-31-6), a gem-disubstituted variant often appearing in similar search results [1].

Part 3: Synthesis & Manufacturing Context[11]
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Understanding the industrial synthesis helps researchers anticipate potential impurities, such
as unreacted starting materials or over-reduced byproducts.

Primary Industrial Route: Reduction of Isonipecotic Acid
Esters

The dominant commercial route involves the reduction of Ethyl isonipecotate (Ethyl piperidine-
4-carboxylate) using strong reducing agents like Lithium Aluminum Hydride (

) in THF [2, 3].

Ethyl Isonipecotate LiAIH4 / THF Intermediate NaOH / H20 4-Hydroxymethylpiperidine Stabilization P e —— 4-Hydroxymethylpiperidine HCI
(CAS 1126-09-6) (Reduction) Alkoxide Complex (Workup) (Free Base) (CAS 30473-61-3)

Click to download full resolution via product page

Figure 1: Industrial synthesis pathway converting ethyl isonipecotate to the stable
hydrochloride salt.

Impurity Profile

o Ethyl Isonipecotate: Unreacted starting ester (detected via LC-MS or NMR).

o 4-Methylpiperidine: Result of over-reduction (rare with controlled stoichiometry).
 Inorganic Salts: Aluminum salts from the

guench if purification is incomplete.

Part 4: Commercial Landscape & Procurement
Strategy
Supply Chain Tiering

o Tier 1 (Catalog Suppliers): Sigma-Aldrich, Fisher Scientific, TCI. High reliability,
comprehensive COAs, typically 97%+ purity. Best for bench-scale R&D (<100g).
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o Tier 2 (Bulk/CROs): Enamine, Chem-Impex, Combi-Blocks. Cost-effective for scale-up (kg
guantities). Often synthesize on demand or hold bulk stock.

» Tier 3 (Aggregators): Sourcing platforms. High risk of batch-to-batch variation; require
rigorous internal QC.

Procurement Decision Matrix

When selecting a grade, consider the downstream application:

Application Recommended Grade Rationale

Minor impurities unlikely to
Early Discovery (HTS) Tech Grade (95%) affect initial binding assays;
cost-effective.

Balance of purity and cost;

Lead Optimization Standard (97-98%) ) )
standard for organic synthesis.
Must characterize residual

GMP / Clinical >99% (+ Impurity Profile) solvents (THF) and heavy

metals (Li, Al).

Part 5: Applications in Drug Discovery[11]

This compound is a "privileged scaffold" because it provides a rigid piperidine core with a
flexible hydroxymethyl arm.

Functional Versatility

The orthogonal reactivity of the amine and alcohol allows for sequential modification.

» Amine Protection/Functionalization: The secondary amine is typically reacted first (e.g.,
reductive amination, amide coupling) to attach the scaffold to a core pharmacophore.

 Alcohol Derivatization: The primary alcohol can be converted to a leaving group
(mesylate/tosylate) for substitution, oxidized to an aldehyde/acid, or used in ether formation.
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Figure 2: Divergent synthetic utility in medicinal chemistry.
Case Study Relevance:

+ Opioid Analogs: The 4-substituted piperidine motif is structural to fentanyl and its derivatives.
The hydroxymethyl variant allows for the introduction of polar groups to modulate blood-brain
barrier (BBB) penetration and reduce lipophilicity compared to pure alkyl chains [4, 5].

 NMDA Antagonists: Derivatives of 4-hydroxymethylpiperidine have been explored as
selective NR2B antagonists, where the piperidine ring acts as a spacer [5].

Part 6: Quality & Handling Protocols
Storage & Stability[1][8][12][13][14]

* Hygroscopicity: The HCI salt is less hygroscopic than the free base but should still be stored
in a desiccator. Exposure to moisture can lead to clumping and weighing errors.

o Corrosion: The free base is corrosive (Category 1B). The HCI salt is an irritant but safer to
handle.

o Shelf Life: >2 years if stored at room temperature under inert atmosphere (nitrogen flush
recommended after opening).
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QC Checklist (Self-Validating Protocol)

Before using a new batch in critical synthesis:

Visual Inspection: Product should be a white, free-flowing powder. Yellowing indicates
oxidation or free base contamination.

Solubility Test: Dissolve 10mg in 1mL water. It should be clear and colorless. Turbidity
suggests inorganic salts or non-polar impurities.

Proton NMR: Check for the diagnostic doublet at

ppm (hydroxymethyl

) and the absence of ethyl ester signals (quartet at 4.1 ppm) from the starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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